Cas no 119410-83-2 (2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI))
119410-83-2 structure
Product Name:2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI)
CAS No:119410-83-2
MF:C11H18ClN3O4
MW:291.731321811676
CID:144172
PubChem ID:164108
Update Time:2025-04-19
2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI)
- 2'-deoxy-2'-ethylcytidine
- 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)-, monohydrochloride
- 2'-Deoxy-2'-C-ethylcytidine
- 2'-Ethyl-2'-deoxycytidine
- 4-Amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone monohydrochloride
- 4-amino-1-(2-deoxy-2-ethyl-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one hydrochloride (1:1)
- 1-(2-Deoxy-2-ethylpentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol--hydrogen chloride (1/1)
- 4-amino-1-[(2R,3S,4S,5R)-3-ethyl-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
- DTXSID60922956
- 119410-83-2
-
- Inchi: 1S/C11H17N3O4.ClH/c1-2-6-9(16)7(5-15)18-10(6)14-4-3-8(12)13-11(14)17;/h3-4,6-7,9-10,15-16H,2,5H2,1H3,(H2,12,13,17);1H/t6-,7+,9-,10+;/m0./s1
- InChI Key: SCHVLFOXONZAOB-SQIYYMKWSA-N
- SMILES: Cl.O1[C@H](CO)[C@H]([C@H](CC)[C@@H]1N1C(N=C(C=C1)N)=O)O
Computed Properties
- Exact Mass: 291.09874
- Monoisotopic Mass: 291.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: g/cm3
- Boiling Point: 491.3°Cat760mmHg
- Flash Point: 250.9°C
- PSA: 108.38
2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
119410-83-2 (2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-2-ethyl-b-D-arabinofuranosyl)-, monohydrochloride (9CI)) Related Products
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- 18923-39-2(Cytidine-2-14C,2'-deoxy- (7CI,8CI,9CI))
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